Cas no 946336-70-5 (6-oxo-N-4-({(oxolan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-1,6-dihydropyridine-3-carboxamide)

• Product Name: 6-oxo-N-4-({(oxolan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-1,6-dihydropyridine-3-carboxamide
• CAS No: 946336-70-5
• MF: C₁₆H₁₈N₄O₄S
• MW: 362.403522014618
• CID: 5857320
• Update Time: 2025-07-15

6-oxo-N-4-({(oxolan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-oxo-N-[4-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]-1,3-thiazol-2-yl]-1H-pyridine-3-carboxamide
• 6-oxo-N-4-({(oxolan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-1,6-dihydropyridine-3-carboxamide

• Inchi： 1S/C16H18N4O4S/c1-20(14-3-2-6-24-14)13(22)7-11-9-25-16(18-11)19-15(23)10-4-5-12(21)17-8-10/h4-5,8-9,14H,2-3,6-7H2,1H3,(H,17,21)(H,18,19,23)
• InChI Key： SLQRIXDSWZVJHW-UHFFFAOYSA-N
• SMILES： C1NC(=O)C=CC=1C(NC1=NC(CC(=O)N(C2CCCO2)C)=CS1)=O

Additional information on 6-oxo-N-4-({(oxolan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-1,6-dihydropyridine-3-carboxamide

Comprehensive Analysis of 6-oxo-N-4-({(oxolan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-1,6-dihydropyridine-3-carboxamide (CAS No. 946336-70-5)

In the rapidly evolving field of medicinal chemistry, 6-oxo-N-4-({(oxolan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-1,6-dihydropyridine-3-carboxamide (CAS No. 946336-70-5) has emerged as a compound of significant interest. This molecule, with its intricate structure featuring a thiazole and dihydropyridine core, is being studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique carboxamide and oxolan functional groups, which may contribute to its bioactivity and selectivity.

The compound's CAS No. 946336-70-5 is frequently searched in academic and pharmaceutical databases, reflecting its growing relevance. Recent trends indicate that scientists are exploring its potential as a kinase inhibitor or receptor modulator, aligning with the current focus on targeted therapies in oncology and inflammatory diseases. The presence of the 1,3-thiazol-2-yl moiety is noteworthy, as this heterocycle is often associated with antimicrobial and anticancer properties, making it a hotspot in modern drug design.

From a synthetic chemistry perspective, the incorporation of the (oxolan-2-yl)methylcarbamoyl group adds complexity to the molecule's stereochemistry and solubility profile. This feature is critical for optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties—a key consideration in preclinical development. Computational studies suggest that the compound may exhibit favorable lipophilicity and hydrogen-bonding capacity, which could enhance its bioavailability.

In the context of AI-driven drug discovery, 6-oxo-N-4-({(oxolan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-1,6-dihydropyridine-3-carboxamide has been flagged by machine learning algorithms as a candidate for virtual screening. Its structural diversity aligns with the demand for novel scaffolds in overcoming drug resistance, a pressing challenge in infectious diseases and cancer treatment. The compound's dihydropyridine segment, in particular, is reminiscent of calcium channel blockers, sparking hypotheses about its potential cardiovascular applications.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are investigating sustainable synthesis routes to produce CAS No. 946336-70-5 with minimal waste, leveraging catalytic methods and biodegradable solvents. This aligns with the pharmaceutical industry's shift toward eco-friendly manufacturing, a topic gaining traction in regulatory and investor circles.

As the scientific community continues to unravel the properties of 6-oxo-N-4-({(oxolan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-1,6-dihydropyridine-3-carboxamide, its potential extends beyond traditional therapeutics. Exploratory studies are examining its role in chemical biology as a probe for enzyme mechanisms or as a building block for bioconjugation in diagnostic applications. The compound's versatility underscores its value in interdisciplinary research.

In summary, CAS No. 946336-70-5 represents a compelling case study in modern drug discovery, blending structural innovation with therapeutic potential. Its multifaceted chemistry addresses critical gaps in small-molecule drug development, while its alignment with trending research themes ensures its continued relevance in scientific literature and patent filings.